BENGHE Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety and Handling Guide for
MCA-SEVNLDAEFR-K(Dnp)-RR, amide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

MCA-SEVNLDAEFR-K(Dnp)-RR,
Compound Name: )
amide

Cat. No.: B15494332

This guide provides essential safety, logistical, and operational protocols for handling the
fluorescent FRET-based peptide substrate, MCA-SEVNLDAEFR-K(Dnp)-RR, amide. It is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices and maintain product integrity.

Product and Safety Information at a Glance

Identifier Information

Chemical Name MCA-SEVNLDAEFR-K(Dnp)-RR, amide
CAS Number 438625-61-7[1]

Molecular Formula C86H125N27029[1]

Molecular Weight 2001.08 g/mol [2]

Appearance Lyophilized solid[3]

Solubility Soluble in DMSOJ3][4]

Storage Temperature -20°C[1][4][5]

While a specific Safety Data Sheet (SDS) for the complete peptide is not available, a hazard
assessment based on its components is crucial. The peptide contains a 7-methoxycoumarin-4-
acetic acid (MCA) group, which is harmful if swallowed or inhaled, and causes skin and serious

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15494332?utm_src=pdf-interest
https://www.benchchem.com/product/b15494332?utm_src=pdf-body
https://www.echemi.com/sds/7-methoxycoumarin-4-acetic-acid-pd1805144816.html
https://www.echemi.com/sds/7-methoxycoumarin-4-acetic-acid-pd1805144816.html
https://www.chemodex.com/products/7-methoxycoumarin-4-acetic-acid/
https://www.iscabiochemicals.com/products/0/127
https://www.iscabiochemicals.com/products/0/127
https://www.genscript.com/peptide/RP20114-Mca_SEVNLDAEFR_K_Dnp_RR_amide.html
https://www.echemi.com/sds/7-methoxycoumarin-4-acetic-acid-pd1805144816.html
https://www.genscript.com/peptide/RP20114-Mca_SEVNLDAEFR_K_Dnp_RR_amide.html
https://immunomart.com/product/mca-sevnldaefr-kdnp-rr-amide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

eye irritation[1][6]. It also contains a 2,4-dinitrophenyl (Dnp) group; related compounds are
known to be flammable solids and harmful if swallowed[7][8]. Therefore, this peptide should be
handled with care as a potentially hazardous substance.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory to minimize exposure and ensure personal

safety.
Protection Type Required Equipment Justification
o Protects against splashes and
) Safety goggles with side ] )
Eye Protection ) airborne particles of the
shields -
lyophilized powder.
_ Chemical-resistant nitrile Prevents skin contact with the
Hand Protection )
gloves peptide.
) Protects skin and clothing from
Body Protection Laboratory coat

contamination.

) ) Recommended, especially
) ) Work in a well-ventilated area ] =
Respiratory Protection ) when handling the lyophilized
or chemical fume hood o ]
powder to avoid inhalation.

Operational Plan: From Receipt to Use

A systematic approach to handling ensures both safety and experimental consistency.

1. Receiving and Storage:

Upon receipt, verify the integrity of the product container.

Store the lyophilized peptide in a tightly sealed container at -20°C, protected from light[3][4].

N

. Reconstitution:

Before opening, allow the product to equilibrate to room temperature in a desiccator to
prevent moisture condensation.
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o Perform all weighing and initial dissolution in a chemical fume hood.

e To prepare a stock solution, dissolve the peptide in DMSO[3][4].

o For extended storage, it is advisable to create single-use aliquots of the stock solution to

avoid repeated freeze-thaw cycles[9].

3. Experimental Use:

» When using the peptide in experiments, ensure all handling is done wearing the appropriate

PPE.

e Avoid cross-contamination by using dedicated sterile equipment.

Emergency Procedures

In the event of exposure, follow these first-aid measures immediately.

Exposure Type

First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention[1][6].

Skin Contact

Wash the affected area thoroughly with soap
and water. Remove contaminated clothing. If

irritation persists, seek medical advice[1][6].

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing and get medical attention[1]

[6].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention[1]

[6].

Spill Response: In case of a spill, evacuate the area and ensure proper ventilation. Wear full

PPE, including respiratory protection. For a solid spill, carefully sweep up the material to avoid
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creating dust and place it in a sealed container for disposal. For a liquid spill, absorb it with an
inert material and place it in a sealed container for disposal. Clean the spill area thoroughly.

Disposal Plan
Proper disposal is critical for laboratory safety and environmental protection.
o Waste Collection: All materials contaminated with the peptide, including unused solutions,

pipette tips, and gloves, should be collected in a designated and clearly labeled hazardous
waste container.

» Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal
regulations. Do not pour down the drain or dispose of in regular trash[9].

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of MCA-SEVNLDAEFR-
K(Dnp)-RR, amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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